Cas no 61830-30-6 (2,6-Pyridinedicarboxylic acid, 3,5-diamino-, dimethyl ester)

• Product Name: 2,6-Pyridinedicarboxylic acid, 3,5-diamino-, dimethyl ester
• CAS No: 61830-30-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 465133
• PubChem ID: 12361235
• Update Time: 2025-04-19

2,6-Pyridinedicarboxylic acid, 3,5-diamino-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 3,5-diamino-, dimethyl ester
• dimethyl 3,5-diaminopyridine-2,6-dicarboxylate
• 61830-30-6
• DTXSID60494103

• Inchi： 1S/C9H11N3O4/c1-15-8(13)6-4(10)3-5(11)7(12-6)9(14)16-2/h3H,10-11H2,1-2H3
• InChI Key： ZNJMWBZTJRSKEI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC(=C(C(=O)OC)N=1)N)N)=O

Computed Properties

• Exact Mass: 225.07503
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.53